Cas no 1611-65-0 (1-Isocyanato-3-methylbutane)

• Product Name: 1-Isocyanato-3-methylbutane
• CAS No: 1611-65-0
• Molecular Formula: C₆H₁₁NO
• Molecular Weight: 113.15764
• MDL: MFCD09901277
• CID: 173046
• PubChem ID: 6451294

1-Isocyanato-3-methylbutane Properties

Names and Identifiers

• Butane,1-isocyanato-3-methyl-
• 1-ISOCYANATO-3-METHYLBUTANE
• 1-isocyanato-3-methyl-butane
• Butane,1-isocyanato-3-methyl
• isoamyl isocyanate
• Isoamylcarbonimid
• Isoamylisocyanat
• Isocyanic acid,isopentyl ester
• Isocyansaeure-isoamylester
• isopentyl isocyanate
• Isopentylisocyanat
• SCHEMBL3843212
• 1-isocyanato-3-methylbutane, AldrichCPR
• EN300-110160
• FT-0679341
• 3-methylbutyl isocyanate
• AB54602
• Butane, 1-isocyanato-3-methyl-
• 1611-65-0
• DTXSID60167062
• AKOS005171712
• Isocyanic acid, isopentyl ester
• NS-01013
• MFCD09901277

• MDL： MFCD09901277
• InChIKey： UQNAQAROTUILLB-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H11NO/c1-6(2)3-4-7-5-8/h6H,3-4H2,1-2H3
• SMILES： CC(C)CCN=C=O

Computed Properties

• Exact Mass: 113.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 113.084
• Heavy Atom Count: 8
• Complexity: 92.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 29.4A^2

Experimental Properties

• LogP: 1.36830
• PSA: 29.43000
• Refractive Index: 1.4060
• Boiling Point: 151.9°C (estimate)
• Flash Point: 32.3°C
• Density: 0.8060

1-Isocyanato-3-methylbutane Security Information

• Safety Instruction： 36/37
• Risk Phrases： 43
• HazardClass：IRRITANT

1-Isocyanato-3-methylbutane Customs Data

• HS CODE：2929109000
• Customs Data：

  China Customs Code:

  2929109000

  Overview:

  2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates